2-[(2-Chlorophenyl)methylene]-6-hydroxy-4-methylbenzo[b]furan-3-one

• IUPAC Name: (2Z)-2-[(2-chlorophenyl)methylidene]-6-hydroxy-4-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C16H11ClO3/c1-9-6-11(18)8-13-15(9)16(19)14(20-13)7-10-4-2-3-5-12(10)17/h2-8,18H,1H3/b14-7-
• InChI Key: HIMQBTMAZYNEKE-AUWJEWJLSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC=CC=C3Cl)O2)O
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC=CC=C3Cl)/O2)O
• Molecular Formula: C16H11ClO3
• Molecular Weight: 286.71 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including Fourier-transform infrared spectroscopy (FT-IR), Raman spectroscopy, ultraviolet-visible spectroscopy (UV-vis), and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives can be quite diverse, depending on the specific functional groups present in the molecule. For example, pinacol boronic esters, which are valuable building blocks in organic synthesis, can undergo catalytic protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various experimental methods. These properties include melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Diels–Alder Reactions

Research has shown that compounds similar to "2-[(2-Chlorophenyl)methylene]-6-hydroxy-4-methylbenzo[b]furan-3-one" can participate in Diels–Alder reactions. For example, furans and 2H-azirines undergo cycloaddition reactions to form aziridines and dihydrofuranols, demonstrating the reactive potential of furan derivatives in synthesizing complex heterocyclic structures (Alves et al., 2001).

Structural Analysis

The structural properties of compounds structurally related to "2-[(2-Chlorophenyl)methylene]-6-hydroxy-4-methylbenzo[b]furan-3-one" have been studied, providing insights into their crystal structures and molecular interactions. For instance, the crystal structure of 3-(4-Chlorophenylsulfonyl)-2-methylnaphtho[1,2-b]furan revealed π–π interactions and C—H⋯π interactions, highlighting the importance of these interactions in stabilizing the crystal structure of furan derivatives (Choi et al., 2008).

Biological Activity

Some benzo[b]furan derivatives have been explored for their biological activities. For example, 3-(4-chlorophenyl)-2-(2-aminothiazol-4-yl)-5-methoxybenzo[b]furan derivatives exhibited leukotriene B(4) inhibitory activity, indicating the potential of these compounds in medicinal chemistry for developing anti-inflammatory agents (Sakata et al., 2007).

Environmental Chemistry

Compounds with chlorophenyl groups have been studied in environmental chemistry, such as their role as interferences in the determination of chlorinated dibenzo-p-dioxins and chlorinated dibenzofurans in biological samples. This research is crucial for understanding the environmental impact and toxicity of chlorinated aromatic hydrocarbons (Ryan et al., 1984).

Mechanism of Action

Target of action

Benzofuran derivatives have been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of action

Without specific information, it’s difficult to describe the exact mode of action. Many bioactive compounds work by binding to their target proteins and modulating their activity, which can lead to changes in cellular processes .